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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-3-

methylbutanoate-d6

Cat. No.: B15556995

Get Quote

This technical guide provides comprehensive structural information on Ethyl 3-hydroxy-3-
methylbutanoate-d6, tailored for researchers, scientists, and professionals in drug

development. The document summarizes key quantitative data, outlines a plausible

experimental protocol for its synthesis, and includes detailed visualizations to illustrate its

structure and synthetic pathway.

Core Structural and Physical Data
Ethyl 3-hydroxy-3-methylbutanoate-d6 is the deuterated analogue of Ethyl 3-hydroxy-3-

methylbutanoate. The deuterium labeling at the two methyl groups of the isopropanol moiety

makes it a valuable internal standard for quantitative analysis by Nuclear Magnetic Resonance

(NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass

Spectrometry (LC-MS).[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for Ethyl 3-hydroxy-3-
methylbutanoate-d6 and its non-deuterated counterpart for comparison.
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Property
Value (Ethyl 3-hydroxy-3-
methylbutanoate-d6)

Value (Ethyl 3-hydroxy-3-
methylbutanoate)

CAS Number 30385-86-5 18267-36-2[2]

Molecular Formula C₇H₈D₆O₃ C₇H₁₄O₃[2]

Molecular Weight 152.22 g/mol 146.18 g/mol [2]

Appearance Liquid Colorless Liquid

Density ~1.0 g/cm³ (estimated) 1.003 g/cm³

Boiling Point
~215.7 °C at 760 mmHg

(estimated)[3]
186-187 °C at 760 mmHg

Flash Point ~83.8 °C (estimated)[3] 71 °C

InChI Key
HKEDUIGHSRRIKD-

XERRXZQWSA-N[3]

HKEDUIGHSRRIKD-

UHFFFAOYSA-N[2]

SMILES
CCOC(=O)CC(C([2H])([2H])

[2H])(C([2H])([2H])[2H])O
CCOC(=O)CC(C)(C)O[4]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Ethyl 3-hydroxy-3-
methylbutanoate-d6 is not readily available in published literature, a plausible and widely used

method would be the Reformatsky reaction. This reaction involves the condensation of an α-

halo ester with a ketone in the presence of zinc metal.[5][6] For the synthesis of the target

deuterated compound, deuterated acetone (acetone-d6) would be used as the ketone.

Plausible Synthesis Protocol via Reformatsky Reaction
Materials:

Ethyl bromoacetate

Zinc dust (activated)

Acetone-d6
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis under inert atmosphere

Procedure:

Activation of Zinc: Zinc dust is activated by stirring with dilute hydrochloric acid, followed by

washing with water, ethanol, and diethyl ether, and then dried under vacuum.

Reaction Setup: A three-necked round-bottom flask equipped with a dropping funnel, a reflux

condenser with a drying tube, and a magnetic stirrer is flushed with an inert gas (e.g., argon

or nitrogen).

Initiation: A small portion of ethyl bromoacetate and acetone-d6 dissolved in anhydrous

diethyl ether is added to the flask containing activated zinc. The mixture is gently warmed to

initiate the reaction, which is indicated by the disappearance of the shiny zinc surface and

the formation of a grayish, cloudy suspension.

Addition of Reactants: The remaining solution of ethyl bromoacetate and acetone-d6 in

anhydrous diethyl ether is added dropwise from the dropping funnel at a rate that maintains

a gentle reflux.

Reaction Completion: After the addition is complete, the reaction mixture is refluxed for an

additional 30-60 minutes to ensure complete conversion.

Work-up: The reaction mixture is cooled to room temperature and then poured into a beaker

containing a saturated aqueous solution of ammonium chloride to quench the reaction and

dissolve the zinc salts.

Extraction: The organic layer is separated, and the aqueous layer is extracted twice with

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, and filtered.
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Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude product is then purified by vacuum distillation to yield pure Ethyl 3-hydroxy-3-
methylbutanoate-d6.

Spectroscopic Analysis
Mass Spectrometry
The mass spectrum of the non-deuterated Ethyl 3-hydroxy-3-methylbutanoate shows a

molecular ion peak (M+) at m/z 146.[2][7] Key fragmentation patterns would involve the loss of

an ethyl group (-29), a water molecule (-18), and cleavage of the C-C bond adjacent to the

hydroxyl group. For the deuterated analogue, the molecular ion peak is expected at m/z 152,

reflecting the presence of six deuterium atoms. The fragmentation pattern would be similar, but

with shifts in the m/z values of fragments containing the deuterated methyl groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed experimental NMR spectra for Ethyl 3-hydroxy-3-methylbutanoate-d6 are not

publicly available. However, the expected ¹H and ¹³C NMR spectra can be predicted based on

the structure and comparison with the non-deuterated analogue.

¹H NMR: The spectrum of the non-deuterated compound exhibits signals for the ethyl group

(a triplet and a quartet), a singlet for the methylene protons adjacent to the carbonyl group,

and a singlet for the two methyl groups. In the ¹H NMR spectrum of the d6-compound, the

singlet corresponding to the two methyl groups at approximately 1.2 ppm would be absent.

The other signals for the ethyl and methylene protons would remain.

¹³C NMR: The ¹³C NMR spectrum of the non-deuterated compound shows distinct signals for

the carbonyl carbon, the quaternary carbon bearing the hydroxyl group, the methylene

carbon, the two equivalent methyl carbons, and the two carbons of the ethyl group. In the

spectrum of the d6-compound, the signal for the deuterated methyl carbons would appear as

a multiplet due to C-D coupling and would be significantly broader and less intense

compared to the corresponding signal in the non-deuterated spectrum.

²H NMR: A deuterium NMR spectrum would show a single resonance corresponding to the

six equivalent deuterium atoms of the two -CD₃ groups.
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Visualizations
Molecular Structure
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Click to download full resolution via product page

Caption: Chemical structure of Ethyl 3-hydroxy-3-methylbutanoate-d6.

Synthetic Workflow: Reformatsky Reaction
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Reactants
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Ethyl 3-hydroxy-3-methylbutanoate-d6
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Caption: Proposed synthetic workflow for Ethyl 3-hydroxy-3-methylbutanoate-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

